Cas no 1888830-80-5 (3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one)

• Product Name: 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one
• CAS No: 1888830-80-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4774877
• Update Time: 2025-06-07

3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one
• 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one

• Inchi： 1S/C12H14N2O2/c1-14-11-8(4-3-5-10(11)16-2)6-9(7-13)12(14)15/h3-6H,7,13H2,1-2H3
• InChI Key： VSJNAOGBUOVXNO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C=C(CN)C(N(C)C=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6

Additional information on 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one

Introduction to 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one (CAS No. 1888830-80-5)

3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one, a compound with the CAS number 1888830-80-5, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one make it a subject of intense interest for its potential therapeutic applications.

The chemical structure of 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one consists of a quinoline ring system substituted with an aminomethyl group at the 3-position, a methoxy group at the 8-position, and a methyl group at the 1-position. These substituents contribute to the compound's pharmacological profile by enhancing its solubility, stability, and bioavailability. The presence of the aminomethyl group, in particular, provides opportunities for further functionalization and derivatization, which can be exploited to optimize its therapeutic potential.

Recent studies have highlighted the multifaceted biological activities of 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one. One notable area of research is its antimicrobial properties. In vitro studies have shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism. This makes 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one a promising candidate for the development of novel antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve the interference with viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one could be developed as a broad-spectrum antiviral agent.

The anticancer potential of 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of pro-apoptotic pathways and the inhibition of cell proliferation. Furthermore, 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one has been found to exhibit synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The pharmacokinetic properties of 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one have been evaluated in animal models. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, toxicological studies have indicated that 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one has a low toxicity profile at therapeutic doses, making it suitable for further clinical development.

The structural versatility of 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one has led to extensive efforts in medicinal chemistry to optimize its properties for specific therapeutic applications. Derivatives with enhanced potency, selectivity, and pharmacokinetic profiles have been synthesized and evaluated. For example, modifications at the aminomethyl group have resulted in compounds with improved antimicrobial activity against drug-resistant bacteria. Similarly, alterations at the methoxy and methyl groups have led to derivatives with enhanced antiviral and anticancer properties.

In conclusion, 3-(Aminomethyl)-8-methoxy-1-methylquinolin-2(1H)-one (CAS No. 1888830-80-5) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its properties for clinical use.